Cas no 1677-46-9 (4-Hydroxy-1-methyl-2-quinolone)

4-Hydroxy-1-methyl-2-quinolone Properties

Names and Identifiers

• 4-Hydroxy-1-methylquinolin-2(1H)-one
• 4-Hydroxy-1-methyl-2-quinolone
• 4-Hydroxy-1-methyl-2(1H)-quinolone
• 2(1H)-Quinolinone,4-hydroxy-1-methyl-
• 4-hydroxy-1-methyl-2(1H)-Quinolinone
• 4-hydroxy-1-methylquinolin-2-one
• 1,2-dihydro-4-hydroxy-N-methylquinolin-2-one
• 1-methyl-4-hydroxy-2(1H)-quinolinone
• 1-Methyl-4-hydroxycarbostyril
• 1-methyl-4-hydroxyquinolin-2(1H)-one
• 2(1H)-Quinolinone,4-hydroxy-1-methyl
• 4-hydroxy-1-methyl-1,2-dihydro-2-quinolinone
• 4-hydroxy-1-methyl-2-quinolinone
• 4-Hydroxy-1-methylcarbostyril
• 4-Hydroxy-N-methylcarbostyril
• CARBOSTYRIL,4-HYDROXY-1-METHYL
• N-methyl-4-hydrox
• 1-Methyl-4-hydroxy-2-quinolone
• AURORA KA-2363
• 4-hydroxy-1-methyl-carbostyri
• 1-methyl-4-hydroxy-2-chinolon
• n-methyl-4-hydroxykarbostyril
• 4-HYDROXY-N-METHYL-2-QUINOLONE
• 1-methyl-4-hydroxy-2-chinolinon
• 2(1H)-Quinolinone, 4-hydroxy-1-methyl-
• CARBOSTYRIL, 4-HYDROXY-1-METHYL-
• 4-hydroxy-1-methyl-1,2-dihydroquinolin-2-one
• NSC39973
• N-Methyl-4-hydr
• SCHEMBL835056
• MFCD00024052
• 5-21-12-00311 (Beilstein Handbook Reference)
• N-METHYL-4-HYDROXYQUINOL-2-ONE
• M1009
• CHEMBL2022051
• CS-0131691
• AKOS000121455
• BRN 1528990
• Oprea1_834130
• 2-hydroxy-1-methyl-4-quinolinone
• SY050776
• 4-hydroxy-1-methyl-quinolin-2-one
• AB00694265-02
• UPCMLD0ENAT5889157:001
• FT-0618613
• NSC 39973
• 4-Hydroxy-1-methyl-2(1H)-quinolone, 98%
• InChI=1/C10H9NO2/c1-11-8-5-3-2-4-7(8)9(12)6-10(11)13/h2-6,12H,1H
• EINECS 216-830-3
• AKOS037491726
• 4-Hydroxy-1-methyl carbostyril
• DTXSID0061874
• 1-Methyl-4-hydroxy-2-chinolon [Czech]
• CHEBI:227249
• 1-Methyl-4-hydroxy-2-chinolon (CZECH)
• NS-01441
• W-109693
• WLN: T66 BNVJ B1 EQ
• 4-HYDROXY-1-METHYLQUINOLINE-2(1H)-ONE
• 4-HYDROXY-1-METHYL-1H-2-QUINOLINONE
• 1-METHYL-4-HYDROXYQUINOLIN-2-ONE
• EU-0087440
• n-methyl-4-hydroxy-2-quinolinone
• Maybridge1_002182
• HMS547L04
• NS00046103
• 4-Hydroxy-1-methyl-1H-quinolin-2-one
• SDCCGMLS-0065887.P001
• A810900
• V713CAW761
• UNII-V713CAW761
• 1677-46-9
• SCHEMBL13143143
• 1-METHYL-2-OXO-1,2-DIHYDRO-4-HYDROXYQUINOLINE
• N-Methyl-4-hydroxykarbostyril [Czech]
• 1-Methyl-4-hydroxy-2-chinolinon [Czech]
• 4-HYDROXY-N-METHYL-2-QUINOLINONE
• NSC-39973
• N-Methyl-4-hydroxykarbostyril (CZECH)
• STL514059
• 4-hydroxy-1-methylquinolin-2(1H)-one
• BBL036914
• 1-methyl-4-hydroxy-2-quinolone
• ALBB-019832
• 2-hydroxy-1-methylquinolin-4(1H)-one
• STK327478
• 1-Methyl-4-hydroxy-2-chinolinon
• DB-043712
• 4-Hydroxy-1-methyl-2(1H)-quinolinone
• 1-Methyl-4-hydroxy-2-chinolon
• N-Methyl-4-hydroxykarbostyril
• 1-Methyl-4-hydroxy-2(1H)-quinolinone
• 4-Hydroxy-1-methyl-2-quinolinone
• 4-hydroxy-1-methylcarbostyril
• 4-HYDROXY-1-METHYL-2-QUINOLONE
• +Expand

• MDL： MFCD00024052
• InChIKey： RTNPPPQVXREFKX-UHFFFAOYSA-N
• Inchi： 1S/C10H9NO2/c1-11-8-5-3-2-4-7(8)9(12)6-10(11)13/h2-6,12H,1H3
• SMILES： O([H])C1=C([H])C(N(C([H])([H])[H])C2=C([H])C([H])=C([H])C([H])=C21)=O

Computed Properties

• Exact Mass: 175.06300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 0
• Monoisotopic Mass: 175.063329
• Heavy Atom Count: 13
• Complexity: 260
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 1.24410
• PSA: 42.23000
• Refractive Index: 1.5060 (estimate)
• Boiling Point: 306.47°C (rough estimate)
• Melting Point: 269-271 °C (lit.)
• Flash Point: 131.2°C
• Color/Form: Not determined.
• Solubility: Not determined
• Density: 1.326

4-Hydroxy-1-methyl-2-quinolone Security Information

• Symbol: GHS07
• RTECS：FG7350000
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26; S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning

4-Hydroxy-1-methyl-2-quinolone Customs Data

• HS CODE：2933790090
• Customs Data：

  China Customs Code:

  2933790090

  Overview:

  2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%